Cas no 28594-00-5 ([(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate)
28594-00-5 structure
Product Name:[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
CAS No:28594-00-5
MF:C31H48O2
MW:452.711629867554
CID:238982
PubChem ID:13988623
Update Time:2025-04-19
[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate Chemical and Physical Properties
Names and Identifiers
-
- Stigmasta-5,22,25-trien-3-ol,acetate, (3b,22E,24S)- (9CI)
- 22-Dehydroclerosteryl acetate
- (3β,20R,22E,24S)-Stigmasta-5,22,25-trien-3-yl acetate
- 22-Dehydroclerosterol acetate
- 22E-dehydroclerosterol acetate
- Ergosterol endoperoxide
- Ergosterol peroxide
- ergosterol-5,8-peroxide
- Peroxyergosterol
- (24S)-Ethylcholesta-5,22,25-trien-3beta-yl acetate
- [ "" ]
- [(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15
- 28594-00-5
- [(3S, 8S, 9S, 10R, 13R, 14S, 17R)-17-[(2R, 3E, 5S)-5-ethyl-6-methylhepta-3, 6-dien-2-yl]-10, 13-dimethyl-2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- Stigmasta-5,22,25-trien-3-ol, 3-acetate, (3beta,22E,24S)-
- AKOS040761029
- [(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5S)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- FS-9715
- DTXSID101210954
- Stigmasta-5,22,25-trien-3-ol, 3-acetate, (3I(2),22E,24S)-
- [(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
-
- Inchi: 1S/C31H48O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h9-11,21,23,25-29H,2,8,12-19H2,1,3-7H3/b10-9+/t21-,23+,25+,26+,27-,28+,29+,30+,31-/m1/s1
- InChI Key: MOEVEIGHSLNJAI-RRXMTBKISA-N
- SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@@H](C(=C)C)CC)C)CC[C@H]21
Computed Properties
- Exact Mass: 452.36500
- Monoisotopic Mass: 452.365430770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 821
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 517.4±29.0 °C at 760 mmHg
- Flash Point: 263.9±11.8 °C
- PSA: 26.30000
- LogP: 8.29170
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2811-1 mg |
22-Dehydroclerosteryl acetate |
28594-00-5 | 1mg |
¥2035.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2811-5 mg |
22-Dehydroclerosteryl acetate |
28594-00-5 | 98% | 5mg |
¥ 2,760 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2811-1 mL * 10 mM (in DMSO) |
22-Dehydroclerosteryl acetate |
28594-00-5 | 1 mL * 10 mM (in DMSO) |
¥ 2860 | 2023-09-08 | ||
| TargetMol Chemicals | TN2811-5mg |
22-Dehydroclerosteryl acetate |
28594-00-5 | 5mg |
¥ 2760 | 2024-07-20 | ||
| A2B Chem LLC | AB34319-5mg |
22-Dehydroclerosteryl acetate |
28594-00-5 | 93.0% | 5mg |
$494.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2811-1 ml * 10 mm |
22-Dehydroclerosteryl acetate |
28594-00-5 | 1 ml * 10 mm |
¥ 2860 | 2024-07-20 |
[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate Related Literature
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28594-00-5 ([(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate) Related Products
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